2-Octynyladenosine
2-Octynyladenosine
YT 146 is a biochemical.
Brand Name:
Vulcanchem
CAS No.:
90596-75-1
VCID:
VC0547631
InChI:
InChI=1S/C18H25N5O4/c1-2-3-4-5-6-7-8-12-21-16(19)13-17(22-12)23(10-20-13)18-15(26)14(25)11(9-24)27-18/h10-11,14-15,18,24-26H,2-6,9H2,1H3,(H2,19,21,22)/t11-,14-,15-,18-/m1/s1
SMILES:
CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)N
Molecular Formula:
C18H25N5O4
Molecular Weight:
375.4 g/mol
2-Octynyladenosine
CAS No.: 90596-75-1
Cat. No.: VC0547631
Molecular Formula: C18H25N5O4
Molecular Weight: 375.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | YT 146 is a biochemical. |
|---|---|
| CAS No. | 90596-75-1 |
| Molecular Formula | C18H25N5O4 |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-(6-amino-2-oct-1-ynylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C18H25N5O4/c1-2-3-4-5-6-7-8-12-21-16(19)13-17(22-12)23(10-20-13)18-15(26)14(25)11(9-24)27-18/h10-11,14-15,18,24-26H,2-6,9H2,1H3,(H2,19,21,22)/t11-,14-,15-,18-/m1/s1 |
| Standard InChI Key | NVGGIHKSKVAPEY-XKLVTHTNSA-N |
| Isomeric SMILES | CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N |
| SMILES | CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)N |
| Canonical SMILES | CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)N |
| Appearance | Solid powder |
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